Cas no 1260986-80-8 (2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-fluorophenyl)methyl]acetamide)

• Product Name: 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-fluorophenyl)methyl]acetamide
• CAS No: 1260986-80-8
• MF: C₂₁H₁₆ClFN₄O₂
• MW: 410.828746795654
• CID: 5320420
• Update Time: 2025-07-02

2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-fluorophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(4-fluorobenzyl)acetamide
• 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-fluorophenyl)methyl]acetamide

• Inchi： 1S/C21H16ClFN4O2/c22-16-4-1-3-15(11-16)20-25-21(29-26-20)18-5-2-10-27(18)13-19(28)24-12-14-6-8-17(23)9-7-14/h1-11H,12-13H2,(H,24,28)
• InChI Key： SKVKOJKNKYXRLP-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=C(F)C=C2)=O)C=CC=C1C1ON=C(C2=CC=CC(Cl)=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-fluorophenyl)methyl]acetamide

Introduction to 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-fluorophenyl)methyl]acetamide (CAS No. 1260986-80-8) and Its Emerging Applications in Chemical Biology

The compound 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-fluorophenyl)methyl]acetamide (CAS No. 1260986-80-8) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacological agents. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways.

At the core of this compound's structure lies a 1H-pyrrol ring system, which is a well-documented scaffold in medicinal chemistry for its ability to modulate various biological targets. The presence of a 3-(3-chlorophenyl)-1,2,4-oxadiazol moiety further enhances its pharmacological profile by introducing additional binding pockets and hydrogen bonding capabilities. These structural features are critical for optimizing interactions with biological receptors, thereby influencing drug efficacy and selectivity.

The acetamide functional group at the N-terminal position not only contributes to the compound's solubility but also plays a pivotal role in modulating its metabolic stability. This is particularly important in drug development, where achieving an optimal balance between bioavailability and metabolic clearance is essential. The incorporation of a 4-fluorophenylmethyl substituent adds another layer of complexity, as fluorine atoms are known to enhance metabolic stability while simultaneously improving binding affinity to biological targets.

Recent studies have highlighted the potential of this compound as a lead candidate for addressing neurological disorders. The 1H-pyrrol and oxadiazole moieties have been shown to interact with specific neurotransmitter receptors, suggesting applications in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the fluorophenylmethyl group has been implicated in enhancing binding interactions with enzymes involved in neuroinflammation, offering a promising avenue for therapeutic intervention.

In the realm of oncology, the structural motifs present in this compound have been investigated for their ability to inhibit key signaling pathways involved in cancer cell proliferation. The 3-chlorophenyl group has demonstrated potential in disrupting microtubule formation, while the pyrrol ring system has shown promise in modulating kinases that are overexpressed in various cancer types. These findings align with emerging research trends that emphasize the importance of multitargeting strategies in cancer therapy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These synthetic approaches not only highlight the compound's synthetic challenge but also underscore the advancements in organic chemistry that enable the production of such intricate molecules.

Evaluation of this compound's pharmacokinetic properties has revealed promising results regarding its bioavailability and metabolic profile. In preclinical studies, it has demonstrated favorable distribution across various tissues and organs, suggesting broad therapeutic applicability. Furthermore, preliminary toxicity studies indicate that it exhibits low systemic toxicity at therapeutic doses, reinforcing its potential as a viable candidate for further clinical development.

The integration of computational chemistry techniques has played a crucial role in understanding the molecular interactions of this compound with biological targets. Molecular docking simulations have been performed to predict binding affinities and identify key residues involved in receptor interactions. These computational insights have guided structural optimization efforts aimed at enhancing drug-like properties such as solubility and permeability.

Future research directions include exploring derivative compounds generated by modifying specific structural motifs within this molecule. By strategically altering substituents or functional groups, researchers aim to fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetic behavior. Such derivative studies are expected to provide valuable insights into structure-activity relationships (SAR) and pave the way for more effective therapeutic agents.

The development of novel pharmacological agents like 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-fluorophenyl)methyl]acetamide (CAS No. 1260986-80-8) underscores the dynamic interplay between synthetic chemistry, medicinal chemistry, and biological sciences. As research continues to uncover new therapeutic targets and mechanisms, compounds with similar structural complexities are poised to play pivotal roles in addressing unmet medical needs across various disease areas.